Cas no 150927-67-6 (Triethyl Diazinane-1,2,3-tricarboxylate)

Triethyl Diazinane-1,2,3-tricarboxylate structure
150927-67-6 structure
Product Name:Triethyl Diazinane-1,2,3-tricarboxylate
CAS No:150927-67-6
MF:C13H22N2O6
MW:302.323584079742
CID:1322807
PubChem ID:53485362
Update Time:2025-04-20

Triethyl Diazinane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

    • Triethyl Diazinane-1,2,3-tricarboxylate
    • Tetrahydro-1,2,3-pyridazinetricarboxylic acid triethyl ester
    • Tetrahydro-1,2,3-pyridazinetricarboxylic acid triethyl ester;
    • Triethyl tetrahydropyridazine-1,2,3-tricarboxylate
    • DTXSID30704544
    • 150927-67-6
    • DB-082919
    • Inchi: 1S/C13H22N2O6/c1-4-19-11(16)10-8-7-9-14(12(17)20-5-2)15(10)13(18)21-6-3/h10H,4-9H2,1-3H3
    • InChI Key: LGQYQQMQUXJWSU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCCN(C(=O)OCC)N1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 302.14800
  • Monoisotopic Mass: 302.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • PSA: 85.38000
  • LogP: 1.41970
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